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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

anilinium nitrate (C₆H₅NH₃⁺NO₃⁻) crystals. Anilinium nitrate, an organic salt formed from the

reaction of aniline and nitric acid, is a material of interest due to the properties conferred by its

layered crystal structure and extensive hydrogen-bonding network. This document collates

crystallographic, spectroscopic, thermal, and solubility data, and provides detailed experimental

protocols for its synthesis and characterization.

General and Crystallographic Properties
Anilinium nitrate is a molecular salt with the chemical formula C₆H₈N₂O₃ and a molar mass of

156.14 g/mol .[1][2] At room temperature, it exists as a crystalline solid.

The crystal structure of anilinium nitrate has been determined by single-crystal X-ray diffraction.

The crystals belong to the orthorhombic system with the centrosymmetric space group Pbca.[3]

The structure is characterized by a distinct layered arrangement, consisting of alternating

organic and inorganic layers. The organic layers contain the interdigitated phenyl groups of the

anilinium cations, while the inorganic layers are composed of the ammonium groups (-NH₃⁺)

and the nitrate anions (NO₃⁻).[4]

A defining feature of the crystal packing is the robust three-dimensional network of hydrogen

bonds. These interactions are primarily of the N-H···O type, occurring between the hydrogen

atoms of the anilinium cation's ammonium group and the oxygen atoms of the nitrate anion.[4]
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[5] This extensive hydrogen bonding is a key factor in the stability and overall structure of the

crystal lattice.

Table 1: Crystallographic and General Properties of Anilinium Nitrate

Property Value Reference(s)

Chemical Formula C₆H₈N₂O₃ [2]

Molar Mass 156.14 g/mol [1][2]

CAS Number 542-15-4 [1]

Crystal System Orthorhombic [3]

Space Group Pbca [3]

Lattice Parameters (at 293 K)
a = 10.158(2) Å, b = 9.277(2)

Å, c = 16.177(3) Å
[3]

Unit Cell Volume (V) 1522.4 (10) Å³

Molecules per Unit Cell (Z) 8 [3]

Calculated Density (Dₓ) 1.369 Mg/m³

Melting Point ~190 °C (estimate) [1]

Refractive Index ~1.5010 (estimate) [1]

Synthesis and Crystal Growth
Anilinium nitrate crystals are typically prepared via an acid-base reaction between aniline and

nitric acid in an aqueous solution. High-quality single crystals suitable for X-ray diffraction can

be grown by the slow evaporation method.

Experimental Protocol: Synthesis and Crystal Growth
Objective: To synthesize anilinium nitrate and grow single crystals by slow evaporation.

Materials:
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Aniline (C₆H₅NH₂)

Nitric Acid (HNO₃, 65%)

Deionized Water

Procedure:

In a fume hood, dissolve a specific molar quantity of aniline in a minimal amount of gently

heated deionized water (temperature should be maintained below 80°C).[5]

Slowly, and with constant stirring, add an equimolar amount of 65% nitric acid to the aniline

solution. This reaction is exothermic and should be performed with care, potentially using an

ice bath to control the temperature.[5] The reaction is as follows: C₆H₅NH₂ + HNO₃ →

C₆H₅NH₃⁺NO₃⁻.[5]

Once the addition is complete, allow the solution to cool to room temperature.

Filter the resulting solution to remove any impurities.

Transfer the clear filtrate to a clean beaker or crystallizing dish.

Cover the beaker with perforated parafilm to allow for slow solvent evaporation.

Place the beaker in a vibration-free environment at a constant, ambient temperature.

Monitor the beaker over several days to weeks for the formation of well-defined, transparent

single crystals.

Caption: Workflow for the synthesis of anilinium nitrate crystals.

Spectroscopic Properties
The vibrational properties of anilinium nitrate have been investigated using Fourier-Transform

Infrared (FTIR) and FT-Raman spectroscopy. The resulting spectra are a combination of the

vibrational modes of the anilinium cation (C₆H₅NH₃⁺) and the nitrate anion (NO₃⁻).[5]
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The key vibrational modes for the nitrate anion include an antisymmetric stretching mode

observed around 1340-1344 cm⁻¹ and symmetric stretching modes around 1031-1038 cm⁻¹.[3]

The phenyl ring of the anilinium cation exhibits characteristic C-H stretching vibrations above

3000 cm⁻¹ and a ring breathing mode near 1004 cm⁻¹.[6] The presence of strong N-H···O

hydrogen bonds in the crystal lattice can cause a red-shift (a shift to lower wavenumbers) and

broadening of the N-H stretching bands.[5]

Table 2: Key Vibrational Frequencies for Anilinium Nitrate

Wavenumber
(cm⁻¹) - IR

Wavenumber
(cm⁻¹) - Raman

Assignment Reference(s)

~3108 - 2970 -
Aromatic C-H

Stretching
[6]

1340 1344
NO₃⁻ Antisymmetric

Stretching
[3][6]

1038, 1031 -
NO₃⁻ Symmetric

Stretching
[3]

1005 1004
Phenyl Ring Breathing

Mode
[6]

835, 822 -
NO₃⁻ Out-of-plane

Bending
[3]

749 750 NO₃⁻ Deformation [6]

In UV-Visible spectroscopy, the electronic transitions are primarily associated with the π → π*

transitions of the anilinium cation's phenyl ring. The protonation of the amino group in aniline to

form the anilinium ion results in a hypsochromic (blue) shift compared to pure aniline.[5]

Thermal Properties
The thermal stability and behavior of anilinium nitrate are critical for its handling and potential

applications. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

are used to determine properties like melting point and decomposition temperature.
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An estimated melting point for anilinium nitrate is approximately 190°C.[1] DSC studies

performed in the temperature range of 113–293 K (-160 to 20 °C) did not clearly indicate any

phase transitions.[3] TGA can reveal the decomposition pathway, which for nitrate salts often

involves the release of nitrogen oxides.

Experimental Protocol: Thermal Analysis (TGA/DSC)
Objective: To determine the thermal stability, melting point, and decomposition profile of

anilinium nitrate crystals.

Instrumentation: A simultaneous TGA/DSC instrument.

Procedure:

Calibrate the instrument for temperature and heat flow using appropriate standards (e.g.,

indium for melting point).

Weigh approximately 2-5 mg of finely ground anilinium nitrate crystal into an aluminum or

ceramic sample pan.

Place the pan into the instrument furnace. An empty pan is used as a reference.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

Heat the sample from ambient temperature to a temperature above its expected

decomposition (e.g., 30°C to 400°C) at a constant heating rate (e.g., 10 °C/min).

Record the weight loss (TGA) and differential heat flow (DSC) as a function of temperature.

Analyze the resulting curves to identify the onset of melting (endothermic peak on DSC

curve without weight loss) and decomposition events (sharp weight loss on TGA curve, often

accompanied by exothermic peaks on DSC).

Caption: Standard workflow for physicochemical characterization.

Solubility and Other Properties
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The formation of the anilinium salt significantly alters the solubility of the parent aniline

molecule. Aniline itself is only slightly soluble in water (approximately 3.4 g/100 mL at 20°C).[7]

The protonation of the amino group to form the anilinium cation (C₆H₅NH₃⁺) increases its

polarity, thereby enhancing its solubility in polar solvents like water.[8] Quantitative solubility

data for anilinium nitrate in various solvents is not widely published, but it is expected to be

readily soluble in water.

Experimental Protocol: Solubility Determination
Objective: To determine the solubility of anilinium nitrate in a given solvent at a specific

temperature.

Procedure:

Prepare a saturated solution of anilinium nitrate in the chosen solvent (e.g., deionized water)

at a constant temperature by adding an excess of the solid to the solvent and stirring for an

extended period (e.g., 24 hours) to ensure equilibrium.

Carefully withdraw a known volume of the clear supernatant liquid, ensuring no solid

particles are transferred.

Weigh the withdrawn aliquot to determine its mass.

Evaporate the solvent from the aliquot completely under controlled conditions (e.g., in a

drying oven at a temperature below the decomposition point).

Weigh the remaining dry solid (anilinium nitrate).

Calculate the solubility in grams per 100 mL or other desired units based on the mass of the

dissolved solid and the initial volume of the aliquot.

Structure-Property Relationships
The physical properties of anilinium nitrate are intrinsically linked to its molecular and crystal

structure. The logical relationship between these aspects is crucial for understanding its

behavior and predicting its potential applications.
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// Edges HBond -> Thermal [color="#34A853", label="determines lattice energy"]; HBond ->

CrystalProp [color="#34A853", label="governs packing"]; Layering -> CrystalProp

[color="#34A853", label="defines structure"]; Anilinium -> Spectro [color="#EA4335", label="π-

π* transitions (UV)"]; Anilinium -> Solubility [color="#FBBC05", label="hydrophobic part"];

Nitrate -> Spectro [color="#EA4335", label="N-O vibrations (IR/Raman)"]; Nitrate -> Solubility

[color="#FBBC05", label="hydrophilic part"]; HBond -> Spectro [color="#EA4335", label="shifts

N-H bands"]; }

Caption: Relationship between structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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